2-methoxy-6-{[1-(oxolane-3-carbonyl)piperidin-3-yl]oxy}pyrazine

• IUPAC Name: [3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]-(oxolan-3-yl)methanone
• InChI: InChI=1S/C15H21N3O4/c1-20-13-7-16-8-14(17-13)22-12-3-2-5-18(9-12)15(19)11-4-6-21-10-11/h7-8,11-12H,2-6,9-10H2,1H3
• InChI Key: RECMMEVHCMYMCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=N1)OC2CCCN(C2)C(=O)C3CCOC3
• Molecular Formula: C15H21N3O4
• Molecular Weight: 307.34 g/mol
• CAS No.: 2034481-78-0

Description

2-methoxy-6-{[1-(oxolane-3-carbonyl)piperidin-3-yl]oxy}pyrazine is a useful research compound. Its molecular formula is C15H21N3O4 and its molecular weight is 307.35. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Several studies have focused on the synthesis of compounds related to (3-((6-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone, demonstrating antimicrobial activity. For instance, Patel et al. (2011) synthesized pyridine derivatives showing variable and modest activity against bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Synthesis of Heterocyclic Derivatives

Research by Bacchi et al. (2005) explored the synthesis of tetrahydrofuran, dioxolane, and oxazoline derivatives under oxidative carbonylation conditions. These findings are crucial for the development of new synthetic routes in organic chemistry, potentially leading to new drugs or materials (Bacchi, Costa, Della Ca’, Gabriele, Salerno, & Cassoni, 2005).

Catalysis and Chemical Transformations

The study by Dönges et al. (2014) revealed that cis-2,6-Bis-(methanolate)-piperidine oxovanadium(V) complexes can catalyze oxidative cyclization of alkenols, leading to various organic compounds. This highlights the compound's utility in catalysis and organic synthesis, providing a pathway for creating complex molecules from simpler ones (Dönges, Amberg, Stapf, Kelm, Bergsträsser, & Hartung, 2014).

Molecular Structure and Analysis

Karthik et al. (2021) conducted thermal, optical, etching, and structural studies on a related compound, providing insights into its physical and chemical properties. Such studies are fundamental for understanding the material characteristics that could be relevant for pharmaceutical and material science applications (Karthik, Kumara, Naveen, Mallesha, Mallu, Deepa Urs, & Lokanath, 2021).